Cas no 2060028-28-4 (1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-)

• Product Name: 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-
• CAS No: 2060028-28-4
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5153833
• Update Time: 2025-07-23

1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-

• Inchi： 1S/C11H11FN2O/c1-7(2)14-11(15)8-4-3-5-10(12)9(8)6-13-14/h3-7H,1-2H3
• InChI Key： WEVOQXNADDJWCY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2)C=NN1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-

1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- (CAS No. 2060028-28-4): A Comprehensive Overview

1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-, identified by its CAS number 2060028-28-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the phthalazinone family, characterized by its unique structural framework that includes a benzene ring fused with a pyrazinone moiety. The presence of a fluorine atom at the 5-position and an isopropyl group at the 2-position imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The< strong>5-fluoro substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceutical agents. In the context of 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-, the fluorine atom at the 5-position likely contributes to these beneficial effects, making it an attractive candidate for further exploration in medicinal chemistry.

The< strong>2-(1-methylethyl) group, also known as an isopropyl group, introduces steric hindrance and alters the electronic distribution within the molecule. This modification can significantly impact the compound's interactions with biological targets, potentially enhancing its efficacy or selectivity. The combination of these structural features makes 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in phthalazinone derivatives due to their diverse biological activities. Studies have demonstrated that compounds within this class exhibit potential in treating a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The< strong>5-fluoro and< strong>2-(1-methylethyl) substituents in 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- may enhance its ability to interact with specific enzymes and receptors involved in these pathologies.

One of the most compelling areas of research involving 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- is its potential application in oncology. Phthalazinone derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The< strong>5-fluoro substituent may improve binding affinity to these targets, while the< strong>2-(1-methylethyl) group could enhance selectivity against off-target proteins. Preliminary studies suggest that this compound may exhibit potent antitumor activity in vitro and in vivo.

The synthesis of< strong>1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions at the 5-position and alkylation at the 2-position. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. The development of robust synthetic methodologies is essential for scaling up production and conducting further biological evaluations.

The pharmacological profile of 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- is under active investigation to determine its therapeutic potential. In vitro studies have revealed that this compound exhibits inhibitory activity against various kinases and other enzymes relevant to cancer biology. Additionally, it has shown promise in reducing inflammation by modulating cytokine production and immune cell function. These findings suggest that< strong>1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- could be developed into a novel therapeutic agent for treating chronic inflammatory diseases.

The pharmacokinetic properties of this compound are also being evaluated to assess its suitability for clinical use. Preliminary data indicate that< strong>1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- exhibits good oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing an effective pharmaceutical formulation. Further studies are needed to optimize dosing regimens and evaluate potential side effects.

In conclusion, 1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)-, with its CAS number 2060028-28-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, particularly in oncology and inflammation research. The presence of a< strong>5-fluoro substituent and an< strong>isopropyl group at the 2-position1(2H)-Phthalazinone, 5-fluoro-2-(1-methylethyl)- will undoubtedly play a crucial role in developing next-generation pharmaceuticals.